Cas no 826996-67-2 (methyl 4-{[2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoyl]amino}benzoate)

• Product name: methyl 4-{[2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoyl]amino}benzoate
• CAS No: 826996-67-2
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• CID: 3099690

methyl 4-{[2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoyl]amino}benzoate
• Benzoic acid, 4-[[1-oxo-2-(1H-1,2,4-triazol-5-ylthio)propyl]amino]-, methyl ester

• Inchi： 1S/C13H14N4O3S/c1-8(21-13-14-7-15-17-13)11(18)16-10-5-3-9(4-6-10)12(19)20-2/h3-8H,1-2H3,(H,16,18)(H,14,15,17)
• InChI Key： DPNAKIQNZQTKJE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(=O)C(SC2NN=CN=2)C)C=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 8?+-.0.20(Predicted)